4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-[2-(4-methylphenyl)ethyl]benzamide

• IUPAC Name: 4-[1-(2-methoxyacetyl)piperidin-4-yl]oxy-N-[2-(4-methylphenyl)ethyl]benzamide
• InChI: InChI=1S/C24H30N2O4/c1-18-3-5-19(6-4-18)11-14-25-24(28)20-7-9-21(10-8-20)30-22-12-15-26(16-13-22)23(27)17-29-2/h3-10,22H,11-17H2,1-2H3,(H,25,28)
• InChI Key: RCMHFJAKKVSIEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCNC(=O)C2=CC=C(C=C2)OC3CCN(CC3)C(=O)COC
• Molecular Formula: C24H30N2O4
• Molecular Weight: 410.5 g/mol

Description

4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-[2-(4-methylphenyl)ethyl]benzamide is a chemical compound with potential therapeutic applications. It is a member of the benzamide class of compounds and is known to have an impact on the central nervous system.

Mechanism of Action

The mechanism of action of 4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-[2-(4-methylphenyl)ethyl]benzamide is not fully understood. However, it is thought to act as a partial agonist at the dopamine D2 receptor and an antagonist at the sigma-1 receptor. This dual mechanism of action may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Research on 4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-[2-(4-methylphenyl)ethyl]benzamide has shown that it can affect various biochemical and physiological processes in the brain. It has been shown to increase dopamine release in certain regions of the brain, which may contribute to its potential therapeutic effects for schizophrenia. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-[2-(4-methylphenyl)ethyl]benzamide in lab experiments is its potential therapeutic applications. It may be useful for studying the underlying mechanisms of various neurological and psychiatric disorders. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-[2-(4-methylphenyl)ethyl]benzamide. One area of interest is its potential therapeutic applications for various neurological and psychiatric disorders. Further research is needed to fully understand its mechanism of action and potential side effects. Another area of interest is developing new synthetic methods for this compound, which may lead to more efficient and cost-effective production. Additionally, research on its potential use as a tool for studying the brain and its functions may also be of interest.
In conclusion, 4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-[2-(4-methylphenyl)ethyl]benzamide is a chemical compound with potential therapeutic applications for various neurological and psychiatric disorders. Its mechanism of action is not fully understood, but it has been shown to affect various biochemical and physiological processes in the brain. Further research is needed to fully understand its potential therapeutic effects and to develop more efficient synthetic methods.

Synthesis Methods

The synthesis of 4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-[2-(4-methylphenyl)ethyl]benzamide involves a series of chemical reactions. The starting material is 4-methylbenzoyl chloride, which reacts with 2-(4-methylphenyl)ethylamine to form 4-methyl-N-(2-(4-methylphenyl)ethyl)benzamide. This intermediate is then reacted with sodium hydride and 1-(methoxyacetyl)piperidine to form the final product.

Scientific Research Applications

Research on 4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-[2-(4-methylphenyl)ethyl]benzamide has focused on its potential therapeutic applications. It has been studied for its ability to modulate the activity of certain receptors in the brain, including the dopamine D2 receptor and the sigma-1 receptor. This compound has been shown to have potential as a treatment for various neurological and psychiatric disorders, including schizophrenia, depression, and anxiety.